3-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile

• IUPAC Name: 3-methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile
• InChI: InChI=1S/C12H11N3O/c1-9-4-3-5-10(6-13)12(9)16-11-7-14-15(2)8-11/h3-5,7-8H,1-2H3
• InChI Key: VLGAKHRMDISBEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C#N)OC2=CN(N=C2)C
• Molecular Formula: C12H11N3O
• Molecular Weight: 213.23 g/mol

Description

3-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile, also known as MPB, is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of protein kinase C (PKC), a family of enzymes involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. MPB has been studied extensively for its potential applications in cancer treatment, neurodegenerative diseases, and cardiovascular disorders.

Mechanism of Action

3-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile inhibits PKC activity by binding to the enzyme's regulatory domain, preventing its activation by diacylglycerol and other activators. This results in the inhibition of downstream signaling pathways involved in cell proliferation, survival, and migration.
Biochemical and Physiological Effects:
In addition to its anticancer properties, 3-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile has been shown to have neuroprotective effects. PKC is involved in the regulation of synaptic plasticity and memory formation. 3-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile has been found to enhance memory retention and prevent cognitive decline in animal models of Alzheimer's disease. 3-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile has also been shown to have cardioprotective effects by reducing ischemia-reperfusion injury in the heart.

Advantages and Limitations for Lab Experiments

3-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile is a potent and selective inhibitor of PKC, making it a valuable tool for studying the role of PKC in various cellular processes. However, its use in experiments is limited by its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

Further research is needed to fully understand the mechanisms underlying 3-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile's anticancer, neuroprotective, and cardioprotective effects. Additionally, the development of more potent and selective PKC inhibitors could lead to the development of novel therapies for various diseases.

Synthesis Methods

The synthesis of 3-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile involves the reaction of 4-chloro-3-nitrobenzonitrile with 1-methyl-4-pyrazolecarboxaldehyde in the presence of a base such as potassium carbonate. The resulting intermediate is then reduced with sodium borohydride to yield 3-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile. The purity of the compound can be further enhanced by recrystallization.

Scientific Research Applications

3-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile has been studied for its potential applications in cancer treatment. PKC is known to play a crucial role in cancer cell proliferation and survival. 3-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile has been shown to inhibit PKC activity and induce apoptosis in various cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, 3-Methyl-2-(1-methylpyrazol-4-yl)oxybenzonitrile has been found to enhance the efficacy of chemotherapy drugs such as doxorubicin and cisplatin.